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Compound of Interest

Compound Name: Glycocyamine-d2

Cat. No.: B1511430

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for Glycocyamine-d2 (Guanidinoacetic acid-d2). The information is
intended to support researchers, scientists, and drug development professionals in ensuring
the integrity and reliability of this stable isotope-labeled compound in experimental settings.
While detailed, publicly available stability studies on Glycocyamine-d2 are limited, this guide
synthesizes information from supplier recommendations and related literature on the non-
deuterated parent compound, guanidinoacetic acid (GAA).

Overview of Glycocyamine-d2

Glycocyamine-d2 is the deuterium-labeled form of Glycocyamine (also known as
guanidinoacetic acid), a metabolic precursor to creatine. It is frequently utilized as an internal
standard in quantitative analyses such as nuclear magnetic resonance (NMR), gas
chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry
(LC-MS).[1][2] The incorporation of stable heavy isotopes like deuterium is a common practice
in drug development to trace and quantify molecules.[1][2]

Chemical Properties:
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Property Value
Chemical Formula C3H5D2N302
Appearance White to off-white solid powder[1][3]

o N Typically shipped at ambient temperature as a
Shipping Condition )
non-hazardous chemical[3]

Recommended Storage Conditions

Proper storage is critical to maintain the chemical stability and purity of Glycocyamine-d2. The
following tables summarize the recommended storage conditions for the compound in its solid
form and in solution, based on information from various suppliers.

Table 1: Recommended Storage of Solid Glycocyamine-d2

Condition Temperature Duration Additional Notes

Store in a dry, dark

Long-term -20°C > 1 year environment in a
sealed container.[3]

Store in a sealed

Short-term 4°C Not specified container, away from
moisture and light.[1]

Table 2: Recommended Storage of Glycocyamine-d2 Stock Solutions
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Solvent Temperature Duration Additional Notes

Use within 6 months.

[1]021[4]

In solvent -80°C 6 months

Use within 1 month.[1]
[2]4]

In solvent -20°C 1 month

It is not recommended
to store aqueous
solutions for more
than one day.[5] If
water is used as the

Aqueous solution Not recommended <1 day stock solution, it
should be diluted to
the working solution
and filter-sterilized
(0.22 um filter) before
use.[1][2]

Stability Profile

Detailed quantitative stability data for Glycocyamine-d2 under various stress conditions (e.g.,
heat, humidity, light, pH) is not extensively available in the public domain. However, studies on
the non-deuterated parent compound, guanidinoacetic acid (GAA), provide valuable insights
into its stability.

One study highlighted that granulated GAA exhibits long-term stability.[6] Furthermore, GAA
has a significantly higher shelf life in acidic aqueous solutions compared to creatine, which
tends to cyclize to creatinine under acidic conditions.[6] Another study investigating the stability
of GAA in dog food production, which involves processes like retorting and extrusion, found
GAAto be highly stable during both manufacturing and storage, in contrast to the relative
instability of creatine monohydrate.[7]

Potential Degradation Pathways

Specific degradation pathways for Glycocyamine-d2 have not been detailed in the available
literature. For the parent compound, glycine, degradation can occur via several metabolic
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pathways, with the glycine cleavage system being the major one.[8][9] However, the chemical
degradation pathways for Glycocyamine-d2 under various storage and handling conditions
have not been publicly characterized.

Experimental Protocols

Detailed experimental protocols for forced degradation or comprehensive stability studies on
Glycocyamine-d2 are not publicly available. Such studies are typically conducted by
manufacturers as part of their internal quality control and product characterization.

For researchers intending to perform their own stability assessments, a general workflow is
proposed below.

General Workflow for Handling and Storage of
Glycocyamine-d2

The following diagram illustrates a logical workflow for the handling and storage of
Glycocyamine-d2 to ensure its stability and integrity for research applications.
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Receiving and Initial Storage
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:
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Click to download full resolution via product page

Caption: General workflow for handling and storage of Glycocyamine-d2.
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Conclusion

While specific, in-depth stability and degradation data for Glycocyamine-d2 are limited in
publicly accessible resources, the available information from suppliers provides clear guidance
for its storage and handling. Adherence to the recommended storage conditions—primarily
-20°C for the solid form and -80°C for long-term solution storage—is crucial for maintaining the
compound's integrity. The high stability of its non-deuterated counterpart, guanidinoacetic acid,
under various conditions suggests that Glycocyamine-d2 is also a robust molecule when
stored appropriately. For critical applications, it is advisable to perform in-house quality control
to ensure the compound's suitability for its intended use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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